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Compound of Interest

Cyanomethyl
Compound Name:
(benzoylamino)acetate

CAS No.: 4816-94-8

Cat. No.: B3383755

Get Quote

\ J

Compound: Cyanomethyl (benzoylamino)acetate Synonyms: Cyanomethyl hippurate;
Hippuric acid cyanomethyl ester CAS Number: 4816-94-8 Molecular Formula:ngcontent-ng-
€2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Molecular Weight: 218.21 g/mol

Physicochemical Summary
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Property Description Significance
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Physical State i ) engineering controls for
white to off-white) o
weighing.
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Soluble in organic solvents
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water solubility.
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upon dissolution in wet

solvents.
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attack (amines, water,
hydroxide).
CRITICAL: Spontaneous
Stability Moisture Sensitive hydrolysis releases toxic

byproducts.

Part 2: Mechanistic Toxicology & Hazard
Identification

The "Silent" Hazard: Hydrolytic Decomposition Unlike standard organic esters, Cyanomethyl
(benzoylamino)acetate poses a dual-threat toxicity profile. It is not merely an irritant; it is a
masked source of Hydrogen Cyanide (HCN).

The cyanomethyl group (

) acts as an electron-withdrawing leaving group to activate the ester for peptide coupling.
However, upon contact with moisture (hydrolysis) or metabolic cleavage (esterases), it
undergoes a specific decomposition cascade:

¢ Hydrolysis: The ester bond cleaves, releasing Hippuric acid and Glycolonitrile
(hydroxyacetonitrile).

o Decomposition: Glycolonitrile is thermodynamically unstable at physiological pH and
spontaneously decomposes into Formaldehyde and Hydrogen Cyanide.
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Visualizing the Toxicity Pathway

Figure 1: Mechanism of Cyanide Release via Hydrolysis
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Caption: The cyanomethyl ester moiety acts as a pro-toxin, liberating HCN and Formaldehyde
upon contact with water or biological tissue.

Toxicological Implications:

» Acute Toxicity: High risk of chemical asphyxiation if ingested or inhaled in significant
guantities due to HCN release.

e Sensitization: Formaldehyde is a potent sensitizer; repeated exposure may induce contact
dermatitis or respiratory sensitization.

o Target Organs: Central Nervous System (Cyanide effect), Respiratory Tract (Formaldehyde
irritation), Eyes (Severe irritation/corrosion).

Part 3: Handling, Storage, & Stability Protocols

Expertise Insight: The primary safety objective is Moisture Exclusion. Preventing hydrolysis
prevents the formation of the toxic species.

Storage Requirements

o Temperature: Store at 2—8°C (Refrigerated). Lower temperatures retard the rate of
spontaneous hydrolysis.
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e Atmosphere: Store under inert gas (Argon or Nitrogen).

o Container: Tightly sealed glass vials with PTFE-lined caps. Do not use cork or standard
rubber, which may absorb volatiles.

o Desiccation: Store within a secondary container containing desiccant (e.g., Drierite or silica
gel) to scavenge ambient humidity.

Operational Workflow (Engineering Controls)

All manipulations must occur within a certified Chemical Fume Hood.

» Weighing: Use an analytical balance inside the hood or use a "balance enclosure" if the hood
draft disturbs the reading. Do not weigh on an open bench.

e Solvents: Use anhydrous solvents (DMF, DCM) to minimize HCN generation during the
reaction.

e Glassware: Oven-dried glassware is recommended to ensure the system is moisture-free.

Part 4: Emergency Response & Decontamination

Trustworthiness: A standard "spill kit" is insufficient. You must have a Cyanide-Specific
response plan.

Spill Cleanup Protocol

Do not use acidic absorbents (releases HCN gas).
o Evacuate: Clear the immediate area.

o PPE: Don double nitrile gloves, lab coat, and a full-face respirator with Type B (Inorganic
Gas/Cyanide) and Type P3 (Particulate) cartridges if powder is aerosolized.

e Quench (The "High pH" Method):

o Cover the spill with a basic solution (10% NaOH or Sodium Carbonate) to ensure any
released cyanide remains as the non-volatile cyanide ion (
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) rather than HCN gas.

o Absorb with inert material (vermiculite or sand).
» Destruction:
o Collect absorbed material into a hazardous waste container.
o Treat the waste with alkaline bleach (Sodium Hypochlorite at pH > 10).

o Warning: Never add bleach to an acidic spill; it generates toxic Cyanogen Chloride gas.

Always ensure pH > 10 first.

First Aid (Cyanide Suspected)

¢ Inhalation: Move to fresh air immediately. Administer 100% Oxygen if trained.

o Skin/Eye Contact: Flush with copious water for 15 minutes.[1][2][3][4] Speed is critical to
prevent systemic absorption.

» Antidote: Medical personnel should have access to a Cyanide Antidote Kit (e.qg.,

Hydroxocobalamin) if working with multi-gram quantities.

Part 5: Waste Disposal & Logic Flow

Authoritative Grounding: Waste containing cyanomethyl esters must be segregated from acidic
waste streams to prevent lethal gas generation in the waste drum.

Waste Stream Decision Logic

Figure 2: Safe Disposal Workflow for Cyanomethyl Esters
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Caption: Segregation and pH control are mandatory to prevent accidental HCN generation in
waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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